4'-tert-butyl-3H-spiro[1,3-benzothiazole-2,1'-cyclohexane]

• Molecular Formula: C16H23NS
• Molecular Weight: 261.4 g/mol
• IUPAC Name: 4'-tert-butylspiro[3H-1,3-benzothiazole-2,1'-cyclohexane]
• InChI: InChI=1S/C16H23NS/c1-15(2,3)12-8-10-16(11-9-12)17-13-6-4-5-7-14(13)18-16/h4-7,12,17H,8-11H2,1-3H3
• InChI Key: BPKKDSAIHWLECJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2(CC1)NC3=CC=CC=C3S2

Description

4’-tert-butyl-3H-spiro[1,3-benzothiazole-2,1’-cyclohexane] is a complex organic compound characterized by its unique spiro structure, which involves a benzothiazole ring system fused to a cyclohexane ring

Preparation Methods

The synthesis of 4’-tert-butyl-3H-spiro[1,3-benzothiazole-2,1’-cyclohexane] typically involves multi-step organic reactions. One common synthetic route includes the cyclization of appropriate precursors under specific conditions to form the spiro structure. The reaction conditions often involve the use of catalysts and solvents to facilitate the formation of the desired product. Industrial production methods may involve scaling up these reactions using continuous flow techniques to ensure consistent yield and purity.

Chemical Reactions Analysis

4’-tert-butyl-3H-spiro[1,3-benzothiazole-2,1’-cyclohexane] undergoes various types of chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another, often using reagents like halogens or nucleophiles.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4’-tert-butyl-3H-spiro[1,3-benzothiazole-2,1’-cyclohexane] has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It may be studied for its potential biological activity, including antimicrobial or anticancer properties.

Medicine: Research may explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It can be used in the development of new materials, such as polymers or coatings, due to its unique structural properties.

Mechanism of Action

The mechanism by which 4’-tert-butyl-3H-spiro[1,3-benzothiazole-2,1’-cyclohexane] exerts its effects depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved can include signal transduction cascades or metabolic processes, leading to the observed biological effects.

Comparison with Similar Compounds

4’-tert-butyl-3H-spiro[1,3-benzothiazole-2,1’-cyclohexane] can be compared with other spiro compounds, such as spiro[cyclohexane-1,2’-indole] or spiro[benzofuran-2,1’-cyclohexane]. These compounds share the spiro structure but differ in the specific ring systems involved. The uniqueness of 4’-tert-butyl-3H-spiro[1,3-benzothiazole-2,1’-cyclohexane] lies in its benzothiazole ring, which imparts distinct chemical and physical properties.